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Compound of Interest

Compound Name: 5-Bromo-7-methyl-1H-indole

Cat. No.: B185917

Technical Guide: 5-Bromo-7-methyl-1H-indole

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise yet in-depth overview of the key chemical properties
and a conceptual synthetic pathway for 5-Bromo-7-methyl-1H-indole, a heterocyclic
compound of interest in medicinal chemistry and organic synthesis.

Core Compound Data

The fundamental molecular properties of 5-Bromo-7-methyl-1H-indole are summarized
below. These data are essential for stoichiometric calculations, analytical characterization, and
computational modeling.

Property Value Citation
Molecular Formula CoHsBrN [1112][3]
Molecular Weight 210.07 g/mol [1112][31[4]
SMILES String CC1=CC(=CC2=C1INC=C2)Br  [1]

CAS Number 15936-81-9 [1][2]

Conceptual Relationships and Properties
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The following diagram illustrates the logical connections between the compound's
nomenclature, its structural representation, and its fundamental physicochemical properties.
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Click to download full resolution via product page

Logical relationships of 5-Bromo-7-methyl-1H-indole.

Experimental Protocols: A Conceptual Synthetic

Workflow

While specific, detailed experimental protocols are proprietary or published in specialized
literature, a general and plausible synthetic route for 5-Bromo-7-methyl-1H-indole has been
described.[4] The following diagram outlines the conceptual workflow for its preparation, which

involves a three-step process starting from 4-bromo-2-methylaniline.[4]
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Conceptual workflow for the synthesis of 5-Bromo-7-methyl-1H-indole.
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Disclaimer: The experimental workflow presented is a conceptual representation based on
published synthetic routes for this class of compounds. It is intended for illustrative purposes
and should not be considered a direct substitute for a validated, laboratory-tested protocol.
Researchers should consult peer-reviewed literature and patents for detailed experimental
conditions, safety precautions, and analytical characterization data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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